Cas no 28519-04-2 (p-Cresolsulphonic acid)

• Product name: p-Cresolsulphonic acid
• CAS No: 28519-04-2
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 53339
• PubChem ID: 407461

p-Cresolsulphonic acid Chemical and Physical Properties

Names and Identifiers

• p-Cresolsulphonic acid
• 2-hydroxy-5-methylbenzenesulfonic acid
• UNII-NXK474P32D
• p-Kresol-o-sulfosaure
• 28519-04-2
• NS00048475
• 2-hydroxy-5-methylbenzene-1-sulfonicacid
• DTXSID60951206
• NXK474P32D
• EINECS 249-064-3
• 7134-06-7
• SCHEMBL1270768
• Z1513803805
• m-Toluenesulfonic acid, 6-hydroxy-
• Benzenesulfonic acid, 2-hydroxy-5-methyl-
• AKOS033816307
• 2-hydroxy-5-methylbenzene-1-sulfonic acid
• Q27285095
• p-Cresol-2-sulfonic acid
• EN300-118732

• Inchi： InChI=1S/C7H8O4S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4,8H,1H3,(H,9,10,11)
• InChI Key： AXZKCQSGDARVRL-UHFFFAOYSA-N
• SMILES： CC1C=CC(O)=C(S(=O)(O)=O)C=1

Computed Properties

• Exact Mass: 188.01400
• Monoisotopic Mass: 188.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.98000
• LogP: 2.02810